5-[2-(4-methylphenyl)-2-oxoethyl]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 5-[2-(4-methylphenyl)-2-oxoethyl]-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N4O2/c1-14-7-9-15(10-8-14)18(25)12-23-13-21-19-17(20(23)26)11-22-24(19)16-5-3-2-4-6-16/h2-11,13H,12H2,1H3
• InChI Key: JPTRRWTWEBLNPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4

Description

4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE, 1,5-DIHYDRO-5-[2-(4-METHYLPHENYL)-2-OXOETHYL]-1-PHENYL- is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry. This compound is known for its potential therapeutic applications, particularly as a kinase inhibitor, which makes it a promising candidate for cancer treatment .

Preparation Methods

The synthesis of 4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE, 1,5-DIHYDRO-5-[2-(4-METHYLPHENYL)-2-OXOETHYL]-1-PHENYL- typically involves multi-step synthetic routes. One common method includes the condensation of enaminonitrile with urea under acidic conditions, followed by cyclization to form the pyrazolo[3,4-d]pyrimidine core . Industrial production methods often employ microwave-assisted synthesis to enhance reaction rates and yields .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives are replaced by nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation typically yields hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE, 1,5-DIHYDRO-5-[2-(4-METHYLPHENYL)-2-OXOETHYL]-1-PHENYL- has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its role in inhibiting specific enzymes and proteins.

Medicine: It has shown potential as an anticancer agent by inhibiting cyclin-dependent kinase 2 (CDK2), which is crucial for cell cycle regulation.

Industry: The compound is used in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The compound exerts its effects primarily by inhibiting CDK2, a protein kinase involved in cell cycle regulation. By binding to the active site of CDK2, it prevents the phosphorylation of target proteins, thereby halting cell cycle progression and inducing apoptosis in cancer cells . Molecular docking studies have shown that the compound forms essential hydrogen bonds with key residues in the CDK2 active site .

Comparison with Similar Compounds

Similar compounds include other pyrazolo[3,4-d]pyrimidine derivatives and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives. These compounds also exhibit kinase inhibitory activity but differ in their selectivity and potency. For example, pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have shown higher selectivity for CDK2 compared to pyrazolo[3,4-d]pyrimidine derivatives . The unique structural features of 4H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE, 1,5-DIHYDRO-5-[2-(4-METHYLPHENYL)-2-OXOETHYL]-1-PHENYL- contribute to its distinct pharmacological profile .